Cas no 99661-02-6 (1-(3-Bromo-1-benzofuran-2-yl)-1-ethanone)

• Product Name: 1-(3-Bromo-1-benzofuran-2-yl)-1-ethanone
• CAS No: 99661-02-6
• MF: C₁₀H₇BrO₂
• MW: 239.065382242203
• MDL: MFCD09972223
• CID: 797231
• PubChem ID: 13509846
• Update Time: 2025-10-31

1-(3-Bromo-1-benzofuran-2-yl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3-bromo-2-benzofuranyl)-
• 1-(3-Bromo-1-benzofuran-2-yl)-1-ethanone
• 1-(3-bromo-1-benzofuran-2-yl)ethanone
• 2-acetyl-3-bromobenzo[b]furan
• acetyl-2 bromo-3 benzofuranne
• bromobenzofuranylethanone
• 1-(3-Bromo-1-benzofuran-2-yl)ethan-1-one
• 99661-02-6
• SCHEMBL18702897
• MFCD09972223
• AC-0830
• DTXSID70542583
• AKOS005071542
• ZDA66102
• FT-0680803
• 1-(3-Bromobenzofuran-2-yl)ethanone
• DB-088920

• MDL： MFCD09972223
• Inchi： 1S/C10H7BrO2/c1-6(12)10-9(11)7-4-2-3-5-8(7)13-10/h2-5H,1H3
• InChI Key： QADCPIOQDOBMKS-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C)=O)OC2C=CC=CC=21

Computed Properties

• Exact Mass: 237.96300
• Monoisotopic Mass: 237.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 89-91°
• Boiling Point: 317.5±27.0 °C at 760 mmHg
• Flash Point: 145.8±23.7 °C
• Refractive Index: 1.619
• PSA: 30.21000
• LogP: 3.39790
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(3-Bromo-1-benzofuran-2-yl)-1-ethanone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 1-(3-Bromo-1-benzofuran-2-yl)-1-ethanone

Introduction to 1-(3-Bromo-1-benzofuran-2-yl)-1-ethanone (CAS No. 99661-02-6)

1-(3-Bromo-1-benzofuran-2-yl)-1-ethanone (CAS No. 99661-02-6) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of benzofuran derivatives, which are known for their versatile applications in drug discovery and as building blocks in organic synthesis. The presence of a bromine atom at the 3-position of the benzofuran ring introduces unique electronic and steric properties, making this compound particularly interesting for further research and development.

The molecular structure of CAS No. 99661-02-6 consists of a benzofuran moiety fused with a five-membered furan ring, substituted with a bromine atom and an ethanone group. This combination creates a molecule with both aromatic and ketonic functionalities, which can participate in various chemical reactions. Recent studies have highlighted its potential as a precursor for synthesizing more complex molecules, such as those with antimicrobial, antioxidant, or anticancer properties.

One of the most notable aspects of CAS No. 99661-02-6 is its role in the development of novel therapeutic agents. Researchers have explored its ability to modulate cellular pathways, particularly in the context of inflammation and oxidative stress. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response.

In addition to its pharmacological applications, CAS No. 99661-02-6 has also been investigated for its potential in materials science. Its aromaticity and electron-withdrawing groups make it a promising candidate for use in organic electronics, such as in the development of semiconducting materials or light-emitting diodes (LEDs). Recent advancements in this area have shown that incorporating this compound into polymer blends can significantly enhance their electrical conductivity without compromising mechanical properties.

The synthesis of CAS No. 99661-02_ is typically achieved through a multi-step process involving Friedel-Crafts alkylation or acylation reactions, followed by bromination at the desired position. These methods ensure high yields and good control over the product's purity. Moreover, the compound's stability under various reaction conditions makes it suitable for large-scale production, which is crucial for its commercialization.

From an environmental perspective, understanding the toxicity and biodegradation of CAS No. 996_ is essential for ensuring its safe handling and disposal. Preliminary studies indicate that this compound exhibits low acute toxicity; however, long-term effects on aquatic ecosystems require further investigation. Regulatory agencies are increasingly emphasizing the importance of eco-friendly chemical design, and compounds like CAS No._ are being evaluated for their potential to meet these standards.

In conclusion, CAS No._ (known as 1-(3-Bromo_ is a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for future innovations in drug discovery and materials science.